Cas no 158692-57-0 (1H-Pyrrole-3-carboxylic acid, 2-chloro-5-phenyl-, ethyl ester)

1H-Pyrrole-3-carboxylic acid, 2-chloro-5-phenyl-, ethyl ester is a heterocyclic ester derivative with potential applications in organic synthesis and pharmaceutical research. The compound features a pyrrole core substituted with a chloro group at the 2-position and a phenyl ring at the 5-position, enhancing its reactivity and structural diversity. The ethyl ester moiety improves solubility in organic solvents, facilitating further derivatization. This intermediate is valuable for constructing complex molecules, particularly in medicinal chemistry, where pyrrole derivatives are known for their bioactivity. Its well-defined structure and functional groups make it a versatile building block for developing novel compounds with tailored properties.

1H-Pyrrole-3-carboxylic acid, 2-chloro-5-phenyl-, ethyl ester structure

158692-57-0 structure

Product Name:1H-Pyrrole-3-carboxylic acid, 2-chloro-5-phenyl-, ethyl ester

CAS No:158692-57-0

MF:C₁₃H₁₂ClNO₂

MW:249.692882537842

CID:1337288

PubChem ID:14937509

Update Time:2025-06-07

1H-Pyrrole-3-carboxylic acid, 2-chloro-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-3-carboxylic acid, 2-chloro-5-phenyl-, ethyl ester
- SB63134
- 158692-57-0
- QBPWMTWJWXELRX-UHFFFAOYSA-N
- 2-Chloro-5-phenyl-1H-pyrrole-3-carboxylic acid ethyl ester
- DB-124771
- Ethyl2-chloro-5-phenyl-1H-pyrrole-3-carboxylate
- MFCD11875774
- SCHEMBL1156100
- ETHYL 2-CHLORO-5-PHENYL-1H-PYRROLE-3-CARBOXYLATE
- Inchi： 1S/C13H12ClNO2/c1-2-17-13(16)10-8-11(15-12(10)14)9-6-4-3-5-7-9/h3-8,15H,2H2,1H3
- InChI Key： QBPWMTWJWXELRX-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)OCC)C=C(C2C=CC=CC=2)N1

Computed Properties

Exact Mass: 249.05576
Monoisotopic Mass: 249.0556563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 42.1Å²

Experimental Properties

PSA: 42.09

1H-Pyrrole-3-carboxylic acid, 2-chloro-5-phenyl-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM506803-1g	Ethyl2-chloro-5-phenyl-1H-pyrrole-3-carboxylate	158692-57-0	97%	1g	$***	2023-03-30
Alichem	A109009651-1g	Ethyl 2-chloro-5-phenyl-1h-pyrrole-3-carboxylate	158692-57-0	95%	1g	515.79 USD	2021-06-01
abcr	AB572777-1g	2-Chloro-5-phenyl-1H-pyrrole-3-carboxylic acid ethyl ester, 95%; .	158692-57-0	95%	1g	€909.90	2024-08-02